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Compound of Interest

Compound Name: Barium-135

Cat. No.: B089191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear properties of the stable

isotope Barium-135 (¹³⁵Ba). The information is curated for professionals in research, science,

and drug development who may utilize this isotope in their respective fields, such as in nuclear

magnetic resonance (NMR) studies or as a stable tracer.

Core Nuclear Characteristics
Barium-135 is one of the seven naturally occurring isotopes of barium and is notable for its

stability and unique nuclear properties. It has an atomic number (Z) of 56 and a mass number

(A) of 135, with a neutron number (N) of 79.[1] Its natural abundance is approximately 6.592%.

[2][3]

Tabulated Nuclear Data
The fundamental nuclear properties of Barium-135 are summarized in the table below for ease

of reference and comparison.
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Property Value Notes

Spin and Parity (I^π) 3/2+ [1][2]

Atomic Mass 134.9056886 u [3]

Mass Excess -87.850512 MeV [3]

Binding Energy per Nucleon 8.397533 MeV [3]

Decay Mode Stable [2][3]

Natural Abundance 6.592% [2][3]

Magnetic Dipole Moment (μ) +0.837943 μN [3]

Electric Quadrupole Moment

(Q)
+0.16 barn [3]

Nuclear Isomer: Barium-135m
Barium-135 has a metastable isomer, Barium-135m (¹³⁵ᵐBa), which is a nuclear state with a

longer-than-usual half-life. This isomer decays to the stable ground state of ¹³⁵Ba through an

isomeric transition (IT), emitting a gamma-ray photon.[4]

Properties of Barium-135m
Property Value Notes

Excitation Energy 268.218(20) keV [4]

Half-life (T½) 28.7(2) hours [5]

Spin and Parity (I^π) 11/2- [4]

Decay Mode Isomeric Transition (IT) [4]

Primary Gamma-ray Energy 268.2 keV [4]

Decay Scheme of Barium-135m
The decay of the metastable state ¹³⁵ᵐBa to the stable ground state ¹³⁵Ba is a critical aspect of

its nuclear characterization. This process involves the release of energy in the form of gamma
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radiation.

Barium-135m Barium-135

¹³⁵ᵐBa (11/2⁻) ¹³⁵Ba (3/2⁺)

 γ (268.2 keV)
 T½ = 28.7 h

268.218 keV 0 keV
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Decay of the nuclear isomer ¹³⁵ᵐBa to the stable ¹³⁵Ba ground state.

Experimental Protocols for Property Determination
The nuclear properties of Barium-135 have been determined through various sophisticated

experimental techniques. Below are detailed methodologies for two key experimental

approaches.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the nuclear magnetic dipole

moment of isotopes like ¹³⁵Ba.[6]

Objective: To measure the nuclear magnetic resonance frequency of ¹³⁵Ba and determine its

magnetic dipole moment.

Methodology:

Sample Preparation: A solution of a barium salt, such as Barium Chloride (BaCl₂), enriched

in ¹³⁵Ba is prepared in a suitable solvent, typically heavy water (D₂O). The concentration is

optimized to obtain a detectable signal.
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Instrumentation: A high-field NMR spectrometer is employed. The spectrometer consists of a

superconducting magnet to generate a strong, stable magnetic field, a probe to hold the

sample and transmit/receive radiofrequency (RF) pulses, and a console for pulse

programming and data acquisition.

Experimental Procedure:

The sample is placed within the NMR probe inside the magnet.

A series of RF pulses are applied to the sample to excite the ¹³⁵Ba nuclei.

The free induction decay (FID) signal, which is the time-domain response of the nuclei

returning to equilibrium, is recorded.

The FID is Fourier transformed to obtain the frequency-domain NMR spectrum.

The resonance frequency of ¹³⁵Ba is precisely measured relative to a known reference

standard.

Data Analysis: The magnetic dipole moment (μ) is calculated from the measured resonance

frequency (ν) and the applied magnetic field strength (B₀) using the Larmor equation: ν =

(γ/2π)B₀, where γ is the gyromagnetic ratio, which is directly proportional to the magnetic

moment.

Workflow for NMR Spectroscopy
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Sample Preparation

NMR Experiment

Data Analysis

Prepare enriched ¹³⁵BaCl₂ solution in D₂O

Place sample in NMR spectrometer

Apply RF pulses

Record Free Induction Decay (FID)

Fourier Transform FID to get spectrum

Measure resonance frequency

Calculate magnetic dipole moment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Barium-135]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089191#what-are-the-nuclear-properties-of-barium-
135]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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